Pentadecane Pentadecane Pentadecane, belonging to the class of aliphatic hydrocarbons, is identified as a volatile flavor component in roasted pork of Mini-pig, Yerba mate, Milano salami, virgin high density polyethylene (HDPE), etc. It plays an important role as a chemical intermediate for producing a variety of products, solvents and as a component of gasoline and diesel fuel. Pentadecane is also determined as an aroma component in unifloral Greek citrus honey, Niva cheese, cooked black rice, etc.
Pentadecane is a hydrocarbon, which is found to be highly viscous in nature. It is formed as a decomposition product of glycidyl palmitate of fatty acid, when subjected to heating in the temperature range of 180-200°C.
, also known as N-pentadecane or CH3-[CH2]13-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 14-methylpentadecan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as yellow bell pepper, summer savory, pepper (c. frutescens), and pepper (spice). This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Pentadecane is a straight-chain alkane with 15 carbon atoms. It is a component of volatile oils isolated from plants species like Scandix balansae. It has a role as an animal metabolite, a plant metabolite and a volatile oil component.
N-pentadecane is a colorless liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 629-62-9
VCID: VC21283775
InChI: InChI=1S/C15H32/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h3-15H2,1-2H3
SMILES: CCCCCCCCCCCCCCC
Molecular Formula: C15H32
Molecular Weight: 212.41 g/mol

Pentadecane

CAS No.: 629-62-9

Cat. No.: VC21283775

Molecular Formula: C15H32

Molecular Weight: 212.41 g/mol

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Pentadecane - 629-62-9

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Description Pentadecane, belonging to the class of aliphatic hydrocarbons, is identified as a volatile flavor component in roasted pork of Mini-pig, Yerba mate, Milano salami, virgin high density polyethylene (HDPE), etc. It plays an important role as a chemical intermediate for producing a variety of products, solvents and as a component of gasoline and diesel fuel. Pentadecane is also determined as an aroma component in unifloral Greek citrus honey, Niva cheese, cooked black rice, etc.
Pentadecane is a hydrocarbon, which is found to be highly viscous in nature. It is formed as a decomposition product of glycidyl palmitate of fatty acid, when subjected to heating in the temperature range of 180-200°C.
, also known as N-pentadecane or CH3-[CH2]13-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 14-methylpentadecan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as yellow bell pepper, summer savory, pepper (c. frutescens), and pepper (spice). This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Pentadecane is a straight-chain alkane with 15 carbon atoms. It is a component of volatile oils isolated from plants species like Scandix balansae. It has a role as an animal metabolite, a plant metabolite and a volatile oil component.
N-pentadecane is a colorless liquid. (NTP, 1992)
CAS No. 629-62-9
Molecular Formula C15H32
Molecular Weight 212.41 g/mol
IUPAC Name pentadecane
Standard InChI InChI=1S/C15H32/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h3-15H2,1-2H3
Standard InChI Key YCOZIPAWZNQLMR-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCC
Boiling Point 519.13 °F at 760 mm Hg (NTP, 1992)
270.6 °C
Colorform Colorless liquid
Melting Point 50 °F (NTP, 1992)
9.9 °C
Mp 10 °
9.95 °C

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